Cas no 15795-47-8 (1,3-Dioxane-4,6-dione, 2,2-dimethyl-5-(2-methylpropylidene)-)

1,3-Dioxane-4,6-dione, 2,2-dimethyl-5-(2-methylpropylidene)- structure
15795-47-8 structure
Product Name:1,3-Dioxane-4,6-dione, 2,2-dimethyl-5-(2-methylpropylidene)-
CAS No:15795-47-8
MF:C10H14O4
MW:198.215763568878
CID:1335637
PubChem ID:10899597
Update Time:2025-04-20

1,3-Dioxane-4,6-dione, 2,2-dimethyl-5-(2-methylpropylidene)- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Dioxane-4,6-dione, 2,2-dimethyl-5-(2-methylpropylidene)-
    • 2,2-dimethyl-5-(2-methylpropylidene)-1,3-dioxane-4,6-dione
    • DTXSID00447653
    • ZFWVGTHZSVXZBY-UHFFFAOYSA-N
    • SCHEMBL3077632
    • 5-isobutylidene-2,2-dimethyl-1,3-dioxane-4,6-dione
    • 15795-47-8
    • Inchi: 1S/C10H14O4/c1-6(2)5-7-8(11)13-10(3,4)14-9(7)12/h5-6H,1-4H3
    • InChI Key: ZFWVGTHZSVXZBY-UHFFFAOYSA-N
    • SMILES: O1C(/C(/C(=O)OC1(C)C)=C/C(C)C)=O

Computed Properties

  • Exact Mass: 198.08922
  • Monoisotopic Mass: 198.08920892g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 277
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 52.6Ų

Experimental Properties

  • PSA: 52.6
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